molecular formula C18H16ClN3O2 B5342943 2-(4-chlorophenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

2-(4-chlorophenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide

Cat. No. B5342943
M. Wt: 341.8 g/mol
InChI Key: ZDYDSWZWEAIMIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-chlorophenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide is a chemical compound that has gained attention in scientific research due to its potential application in various fields. This compound is a member of the oxadiazole family and is commonly referred to as CPOA. In

Mechanism of Action

The mechanism of action of CPOA is not fully understood. However, studies suggest that it acts on the GABAergic system and modulates the activity of GABA receptors. GABA is a neurotransmitter that plays a crucial role in the regulation of neuronal excitability. By modulating the activity of GABA receptors, CPOA may help to regulate neuronal excitability and potentially alleviate symptoms of neurological disorders.
Biochemical and Physiological Effects
CPOA has been found to have a range of biochemical and physiological effects. Studies have shown that CPOA can increase the level of GABA in the brain, which may contribute to its anticonvulsant and anxiolytic properties. CPOA has also been found to increase the level of serotonin in the brain, which may contribute to its antidepressant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using CPOA in lab experiments is its relatively simple synthesis method. This makes it easy to produce large quantities of the compound for use in experiments. However, one limitation of CPOA is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of CPOA. One direction is to further investigate its mechanism of action and how it interacts with the GABAergic system. Another direction is to explore its potential application in the treatment of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further research could be conducted to optimize the synthesis method of CPOA and improve its yield. Overall, CPOA is a promising compound that has the potential to contribute to the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of CPOA involves the reaction between 4-chlorobenzaldehyde and N-methyl-N-(3-phenyl-1,2,4-oxadiazol-5-yl)methylamine in the presence of acetic acid. The resulting product is then treated with acetic anhydride to form CPOA. The yield of this process is around 60%.

Scientific Research Applications

CPOA has been studied for its potential application in various fields such as medicinal chemistry, biochemistry, and pharmacology. One of the most significant applications of CPOA is in the development of new drugs for the treatment of various diseases. CPOA has been found to exhibit anticonvulsant, antidepressant, and anxiolytic properties, making it a promising candidate for the development of drugs to treat these conditions.

properties

IUPAC Name

2-(4-chlorophenyl)-N-methyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16ClN3O2/c1-22(17(23)11-13-7-9-15(19)10-8-13)12-16-20-18(21-24-16)14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZDYDSWZWEAIMIN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=NC(=NO1)C2=CC=CC=C2)C(=O)CC3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16ClN3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

341.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.